Cas no 2227901-21-3 ((1S)-1-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-ol)

• Product Name: (1S)-1-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-ol
• CAS No: 2227901-21-3
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 5944981
• PubChem ID: 96072602
• Update Time: 2025-11-02

(1S)-1-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-ol
• 2227901-21-3
• (1S)-1-[1-(propan-2-yl)-1H-pyrazol-5-yl]ethan-1-ol
• EN300-1796917

• Inchi： 1S/C8H14N2O/c1-6(2)10-8(7(3)11)4-5-9-10/h4-7,11H,1-3H3/t7-/m0/s1
• InChI Key： CVXBVGPFLAQCBM-ZETCQYMHSA-N
• SMILES： O[C@@H](C)C1=CC=NN1C(C)C

Computed Properties

• Exact Mass: 154.110613074g/mol
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38Ų

Additional information on (1S)-1-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-ol

Comprehensive Guide to (1S)-1-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-ol (CAS No. 2227901-21-3): Properties, Applications, and Market Insights

(1S)-1-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-ol (CAS No. 2227901-21-3) is a chiral organic compound that has garnered significant attention in the pharmaceutical and agrochemical industries due to its unique structural properties. This compound features a pyrazole ring, a common motif in bioactive molecules, combined with an isopropyl group and an ethanol moiety. Its stereospecific configuration at the 1S position makes it particularly valuable for applications requiring high enantiomeric purity.

The synthesis of (1S)-1-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-ol involves multi-step organic reactions, often starting from commercially available pyrazole derivatives. Researchers have optimized protocols to achieve high yields and purity, making it accessible for industrial-scale production. The compound's chirality is a critical factor in its biological activity, as enantiomers can exhibit vastly different pharmacological profiles. This has led to increased demand for enantioselective synthesis methods in recent years.

In pharmaceutical research, (1S)-1-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-ol serves as a key intermediate for developing novel therapeutic agents. Its structural features make it particularly suitable for kinase inhibitors, a class of drugs that has seen explosive growth in cancer treatment research. The global market for kinase inhibitors is projected to reach $85 billion by 2027, driving demand for specialized intermediates like this compound. Additionally, its pyrazole core is being investigated for potential applications in neurodegenerative disease treatments, aligning with current trends in addressing Alzheimer's and Parkinson's diseases.

The agrochemical industry has also shown interest in (1S)-1-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-ol as a potential building block for crop protection agents. With increasing global focus on sustainable agriculture and reduced environmental impact, researchers are exploring chiral compounds that can provide targeted pest control with lower application rates. The compound's stability under various environmental conditions makes it particularly attractive for formulation development.

Recent advancements in asymmetric catalysis have significantly improved the cost-effectiveness of producing (1S)-1-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-ol. New catalytic systems employing transition metal complexes or organocatalysts can achieve enantiomeric excess (ee) values exceeding 99%, addressing one of the major challenges in chiral compound synthesis. These developments have been particularly timely, given the pharmaceutical industry's growing emphasis on green chemistry principles and reduced waste generation.

Analytical characterization of (1S)-1-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-ol typically involves a combination of HPLC, NMR, and mass spectrometry techniques. The compound's purity and stereochemical integrity are crucial quality parameters, especially for pharmaceutical applications. Recent publications have highlighted novel chiral separation methods that can rapidly determine enantiomeric purity, reflecting the industry's need for faster analytical workflows.

The global market for chiral intermediates like (1S)-1-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-ol is experiencing steady growth, with a compound annual growth rate (CAGR) of approximately 6.5% projected through 2028. This growth is driven by several factors, including the increasing prevalence of chronic diseases requiring targeted therapies and the agricultural sector's need for more selective pesticides. Asia-Pacific has emerged as a particularly dynamic region for production and consumption, with numerous contract research organizations expanding their chiral synthesis capabilities.

Storage and handling of (1S)-1-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-ol require standard laboratory precautions for organic compounds. The material is typically stable at room temperature when protected from moisture and light. Researchers should consult the specific safety data sheet for detailed handling instructions, though it's worth noting that the compound doesn't fall under any special regulatory categories that would restrict its use in most jurisdictions.

Future research directions for (1S)-1-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-ol include exploring its potential in bioconjugation chemistry and prodrug development. The compound's functional groups offer multiple sites for chemical modification, making it a versatile scaffold for medicinal chemistry. Additionally, with the pharmaceutical industry's increasing adoption of continuous flow chemistry, there's growing interest in developing flow-based synthesis routes for this and related chiral intermediates.

For researchers and manufacturers working with (1S)-1-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-ol, staying informed about the latest synthetic methodologies and application developments is crucial. Regular monitoring of patent literature and scientific publications can provide valuable insights into emerging uses for this compound. The field of chiral chemistry continues to evolve rapidly, with new catalysts and processes constantly being developed that could impact the production and applications of this interesting molecule.